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Compound of Interest

Compound Name: TZ4M

Cat. No.: B12387039 Get Quote

For researchers, scientists, and drug development professionals, maintaining precise

temperature control is paramount to experimental reproducibility and success. The Autonics

TZ4M is a digital PID controller designed for a wide range of applications requiring stable

temperature management. This guide provides a comprehensive comparison of the TZ4M's

performance against leading alternatives, supported by technical specifications and

standardized experimental protocols relevant to a laboratory setting.

Performance Comparison of PID Temperature
Controllers
The following table summarizes the key performance specifications for the Autonics TZ4M and

three comparable models from leading manufacturers: the Omron E5CC, the Watlow PM6, and

the Eurotherm 3216. This data is compiled from manufacturer datasheets and product

specifications.
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Feature Autonics TZ4M Omron E5CC Watlow PM6
Eurotherm
3216

Control Method

ON/OFF, P, PI,

PD, PIDF,

PIDS[1]

ON/OFF, 2-PID PID, ON/OFF PID, ON/OFF

Input Types

Thermocouple

(K, J, R, E, T, S,

N, W), RTD

(DPt100,

JPt100), Voltage

(1-5VDC, 0-

10VDC), Current

(4-20mA)[1]

Thermocouple

(K, J, T, E, L, U,

N, R, S, B, W, PL

II), RTD (Pt100,

JPt100), Infrared,

Current (4-20mA,

0-20mA), Voltage

(1-5V, 0-5V, 0-

10V)[2]

Universal

(Thermocouple,

RTD, process

voltage/current)

Universal

(Thermocouple,

RTD, process

inputs)[3][4]

Output Options

Relay, SSR,

Current (4-

20mA)[1]

Relay, Voltage

(for SSR), Linear

Current[2]

Relay, SSR,

Universal

Process

Relay, Logic,

Analogue

(Current)[5]

Display Accuracy

±0.3% of Full

Scale (FS) or

3°C (whichever

is greater)[1]

Thermocouple:

±0.3% of PV or

±1°C (whichever

is greater), RTD:

±0.2% of PV or

±0.8°C

(whichever is

greater), Analog:

±0.2% FS[6]

Varies by input

type

Not explicitly

stated in

searched

documents

Sampling Cycle 500ms[7] 50ms[8]

Not explicitly

stated in

searched

documents

Not explicitly

stated in

searched

documents

Power Supply
100-240VAC[1]

[9]

100 to 240 VAC,

24 VAC/DC
100-240VAC[10] 85-264VAC[5]
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Dimensions 72 x 72 mm[9] 48 x 48 mm
1/16 DIN (48 x

48 mm)[10]

1/16 DIN (48 x

48 mm)[5]

Experimental Protocols
While specific experimental data comparing these controllers is not publicly available, a

standardized protocol can be used to evaluate their performance in a laboratory setting.

Objective: To assess the temperature stability and control accuracy of a PID controller for a

common laboratory application (e.g., maintaining the temperature of a water bath or heating

block).

Materials:

PID Temperature Controller (e.g., Autonics TZ4M)

Heating element (e.g., immersion heater)

Temperature sensor (e.g., Pt100 RTD) compatible with the controller

Insulated container (e.g., water bath)

High-precision, calibrated thermometer for validation

Data logger

Procedure:

System Setup:

Install the heating element and temperature sensor in the insulated container.

Connect the sensor and heating element to the appropriate terminals on the PID

controller.

Place the calibrated validation thermometer in the container, ensuring its probe is close to

the controller's sensor but not touching it.
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Controller Configuration:

Set the desired temperature (setpoint) on the controller.

Initiate the auto-tuning function of the controller to allow it to learn the thermal properties of

the system and optimize the PID parameters.[1][10]

Data Collection:

Once the auto-tuning is complete, allow the system to run for a prolonged period (e.g., 24

hours).

Use the data logger to record the temperature readings from both the controller's sensor

and the calibrated validation thermometer at regular intervals (e.g., every 1 second).

Data Analysis:

Plot the temperature data over time for both sensors.

Analyze the data to determine key performance metrics:

Overshoot/Undershoot: The extent to which the temperature exceeds or falls below the

setpoint after initial heating.

Stability: The degree of temperature fluctuation around the setpoint once the system

has stabilized.

Accuracy: The difference between the average temperature reading from the controller's

sensor and the calibrated validation thermometer.

Visualizing Control Logic and Workflows
The following diagrams illustrate the underlying principles of PID control and a typical

experimental workflow for temperature-sensitive applications.
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Control Loop

Setpoint Error = SP - PV
Process

Variable (PV)

PID Controller
(e.g., TZ4M)

Control
Output

Thermal System
(Heater, Bath, etc.) Feedback
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Start

Assemble Experimental Apparatus
(e.g., Bioreactor, PCR machine)

Install & Connect TZ4M Controller
(Sensor and Heater)

Set Temperature Setpoint (SP)
& Alarm Thresholds

Run Auto-Tune Function

Allow System to Reach
Thermal Equilibrium

Introduce Samples &
Initiate Experiment

Monitor Temperature & Alarms
Log Data

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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